Cas no 1805522-03-5 (2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline
• CAS No: 1805522-03-5
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 4973307
• Update Time: 2025-08-03

2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline
• 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)aniline

• Inchi： 1S/C8H5BrF5N/c9-5-3(7(10)11)1-2-4(6(5)15)8(12,13)14/h1-2,7H,15H2
• InChI Key： QFYXJDYRCBISGO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=CC(C(F)(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline

Introduction to 2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline (CAS No. 1805522-03-5)

2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline (CAS No. 1805522-03-5) is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of bromine, difluoromethyl, and trifluoromethyl substituents, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline is particularly noteworthy for its potential in drug discovery and design. The presence of the bromine atom provides a reactive site for various chemical transformations, while the difluoromethyl and trifluoromethyl groups impart unique electronic and steric properties that can influence the compound's biological activity and physical characteristics. These features make it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. For instance, the trifluoromethyl group is known to improve metabolic stability and lipophilicity, which are crucial factors in drug design. The difluoromethyl group, on the other hand, can modulate hydrogen bonding interactions and influence the conformational flexibility of molecules. These properties are particularly valuable in the development of inhibitors for various enzymatic targets.

In the context of pharmaceutical research, 2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline has been explored as a lead compound for the synthesis of potent inhibitors targeting specific enzymes involved in disease pathways. One notable example is its use in the development of inhibitors for kinases, which play a critical role in signal transduction pathways associated with cancer and inflammatory diseases. The bromine atom in this compound can be readily substituted with other functional groups to fine-tune the potency and selectivity of the resulting inhibitors.

Beyond its applications in drug discovery, 2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline has also found utility in materials science. The presence of fluorinated groups can significantly enhance the thermal stability and chemical resistance of polymers and coatings. This makes it a valuable monomer or additive in the synthesis of high-performance materials used in various industries, including electronics, automotive, and aerospace.

The synthetic accessibility of 2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline has been improved through recent advancements in synthetic methodologies. For example, transition-metal-catalyzed cross-coupling reactions have been employed to efficiently introduce various functional groups onto the aromatic ring, thereby expanding its utility as a building block for complex molecule synthesis. These methods have not only increased the yield and purity of the final product but have also reduced the environmental impact associated with traditional synthetic routes.

In conclusion, 2-Bromo-3-difluoromethyl-6-(trifluoromethyl)aniline (CAS No. 1805522-03-5) is a highly functionalized aromatic compound with significant potential in both medicinal chemistry and materials science. Its unique combination of bromine, difluoromethyl, and trifluoromethyl substituents offers a versatile platform for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.